Cas no 1516-34-3 (Thiourea, N-pentyl-)

Thiourea, N-pentyl- structure
Thiourea, N-pentyl- structure
Product Name:Thiourea, N-pentyl-
CAS No:1516-34-3
MF:C6H14N2S
MW:146.253759860992
CID:158663
PubChem ID:6451284
Update Time:2025-04-19

Thiourea, N-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-pentyl-
    • pentylthiourea
    • 1-Pentylthiourea
    • amyl isothiourea
    • N-Pentylthiourea
    • 1-Pentyl-2-thiourea
    • n-amyl thiourea
    • 1516-34-3
    • Urea, 1-pentyl-2-thio-
    • DTXSID10164809
    • SCHEMBL28919
    • KIYXXKTUEPCNLC-UHFFFAOYSA-N
    • Inchi: 1S/C6H14N2S/c1-2-3-4-5-8-6(7)9/h2-5H2,1H3,(H3,7,8,9)
    • InChI Key: KIYXXKTUEPCNLC-UHFFFAOYSA-N
    • SMILES: S=C(N)NCCCCC

Computed Properties

  • Exact Mass: 146.08792
  • Monoisotopic Mass: 146.087769
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 83.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.008
  • Boiling Point: 221.8°Cat760mmHg
  • Flash Point: 87.9°C
  • Refractive Index: 1.522
  • PSA: 38.05
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